2-{2-[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]ethoxy}ethanol

• IUPAC Name: 2-[2-[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C18H27NO4/c1-18(5-2-6-19(13-18)7-9-21-10-8-20)12-15-3-4-16-17(11-15)23-14-22-16/h3-4,11,20H,2,5-10,12-14H2,1H3
• InChI Key: YNFLIEZVZGGJOR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)CCOCCO)CC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H27NO4
• Molecular Weight: 321.4 g/mol

Description

2-{2-[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]ethoxy}ethanol is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as PM-297 or PM-297-HCl. In

Scientific Research Applications

PM-297 has been studied for its potential applications in scientific research. It has been found to have an inhibitory effect on the activity of certain ion channels, including the TRPC6 channel. This channel is involved in the regulation of calcium signaling and has been implicated in various diseases, including hypertension, kidney disease, and heart failure. PM-297 has also been studied for its potential use as a tool compound in neuroscience research.

Mechanism of Action

PM-297 acts as a selective inhibitor of the TRPC6 ion channel. It binds to the channel and prevents the influx of calcium ions into cells. This inhibition can lead to a reduction in calcium signaling and downstream effects on cellular processes.
Biochemical and Physiological Effects:
The inhibition of the TRPC6 channel by PM-297 has been shown to have various effects on cellular processes. It can lead to a reduction in the contraction of smooth muscle cells, which has implications for hypertension and other cardiovascular diseases. PM-297 has also been found to have a neuroprotective effect in models of ischemic stroke.

Advantages and Limitations for Lab Experiments

PM-297 has several advantages for use in lab experiments. It is a selective inhibitor of the TRPC6 channel, which allows for the study of the specific effects of this channel on cellular processes. However, it is important to note that PM-297 may have off-target effects on other ion channels. Additionally, the hydrophobic nature of PM-297 can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of PM-297. One potential application is in the treatment of cardiovascular diseases, such as hypertension and heart failure. The inhibition of the TRPC6 channel by PM-297 may be a viable therapeutic strategy for these conditions. Additionally, PM-297 may have applications in the study of other ion channels and their role in cellular processes. Further research is needed to fully understand the potential of PM-297 in these areas.
In conclusion, PM-297 is a chemical compound that has been synthesized and studied for its potential applications in scientific research. Its selective inhibition of the TRPC6 ion channel has implications for the study of various diseases and cellular processes. Further research is needed to fully understand the potential of PM-297 in these areas.

Synthesis Methods

The synthesis of PM-297 involves several steps. First, 3-methylpiperidine is reacted with 1,3-benzodioxole-5-carbaldehyde to form a Schiff base. This intermediate is then reacted with 2-(2-chloroethoxy)ethanol to form PM-297. The final product is obtained as a hydrochloride salt.